Cas no 1268882-43-4 (MK-1903)

• Product Name: MK-1903
• CAS No: 1268882-43-4
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• MDL: MFCD31667818
• CID: 2089852
• PubChem ID: 49763030
• Update Time: 2025-04-21

MK-1903 Chemical and Physical Properties

Names and Identifiers

• MK 1903
• MK-1903
• (4aR,5aR)-4,4a,5,5a-Tetrahydro-1H-cyclopropa(4,5)cyclopenta(1,2-C)pyrazole-3-carboxylic acid
• BDBM50388230
• (4aR,5aR)-4,4a,5,5a-Tetrahydro-1H-cyclopropa[4,5]cyclopenta[1,2]pyrazole-3-carboxylic acid
• Z3272966687
• (1aR,5aR)-1a,2,5,5a-tetrahydro-1H-2,3-diazacyclopropa[a]pentalene-4-carboxylic Acid
• (2R,4R)-8,9-DiaZatricyclo[4.3.0.0??]nona-1(6),7-diene-7-carboxylic acid
• Q27895940
• CUTZNERBKDMLAP-QWWZWVQMSA-N
• F89299
• AKOS024458259
• MFCD27991272
• rac-(2R,4R)-8,9-diazatricyclo[4.3.0.0,2,4]nona-1(6),7-diene-7-carboxylic acid, cis
• MK1903
• 1H-Cyclopropa(4,5)cyclopenta(1,2-C)pyrazole-3-carboxylic acid, 4,4a,5,5a-tetrahydro-, (4aR,5aR)-
• (2R,4R)-8,9-diazatricyclo[4.3.0.02,4]nona-1(6),7-diene-7-carboxylic acid
• (4aR,5aR)-4,4a,5,5a-tetrahydro-1H-cyclopropa[4,5]cyclopenta[1,2-c]pyrazole-3-carboxylic acid
• SCHEMBL4481866
• CHEMBL2057618
• UNII-62N05GRI0P
• EN300-6480717
• (1aR,5aR)-1a,3,5,5a-Tetrahydro-1H-2,3-diaza-cyclopropa[a]pentalene-4-carboxylic acid
• (1aR, 5aR)-1a,3,5,5a-Tetrahydro-1H-2,3-diaza-cyclopropa[a]pentalene-4-carboxylic acid
• rac-(2R,4R)-8,9-diazatricyclo[4.3.0.0,2,4]nona-1(6),7-diene-7-carboxylic acid
• HY-107581
• MS-22898
• GLXC-03009
• SCHEMBL11972373
• 1268882-43-4
• NCGC00379170-01
• 62N05GRI0P
• EN300-2008229
• XOT

• MDL： MFCD31667818
• Inchi： 1S/C8H8N2O2/c11-8(12)7-5-2-3-1-4(3)6(5)9-10-7/h3-4H,1-2H2,(H,9,10)(H,11,12)/t3-,4-/m1/s1
• InChI Key： CUTZNERBKDMLAP-QWWZWVQMSA-N
• SMILES： OC(C1C2=C([C@@H]3C[C@@H]3C2)NN=1)=O

Computed Properties

• Exact Mass: 164.058577502g/mol
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives